Cas no 2229385-54-8 (3-{2-(methylsulfanyl)phenylmethyl}azetidin-3-ol)

• Product Name: 3-{2-(methylsulfanyl)phenylmethyl}azetidin-3-ol
• CAS No: 2229385-54-8
• MF: C₁₁H₁₅NOS
• MW: 209.307901620865
• CID: 6086024
• PubChem ID: 165711392
• Update Time: 2025-05-19

3-{2-(methylsulfanyl)phenylmethyl}azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-{2-(methylsulfanyl)phenylmethyl}azetidin-3-ol
• 2229385-54-8
• 3-{[2-(methylsulfanyl)phenyl]methyl}azetidin-3-ol
• EN300-1750911

• Inchi： 1S/C11H15NOS/c1-14-10-5-3-2-4-9(10)6-11(13)7-12-8-11/h2-5,12-13H,6-8H2,1H3
• InChI Key： BRQLZRWBQWGCAW-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1CC1(CNC1)O

Computed Properties

• Exact Mass: 209.08743528g/mol
• Monoisotopic Mass: 209.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.6Ų

Additional information on 3-{2-(methylsulfanyl)phenylmethyl}azetidin-3-ol

3-{2-(Methylsulfanyl)phenylmethyl}azetidin-3-ol: A Comprehensive Overview

The compound 3-{2-(methylsulfanyl)phenylmethyl}azetidin-3-ol, with the CAS number 2229385-54-8, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a methylsulfanyl group attached to a phenyl ring and an azetidinol moiety. The azetidine ring, a four-membered cyclic amine, is a key structural feature that contributes to its biological activity and potential applications.

Recent studies have highlighted the importance of azetidine derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The methylsulfanyl group, also known as a thiomethyl group, is known for its ability to enhance the stability and bioavailability of compounds. This makes 3-{2-(methylsulfanyl)phenylmethyl}azetidin-3-ol an intriguing candidate for further exploration in medicinal chemistry.

One of the most notable aspects of this compound is its potential as a building block for more complex molecules. Researchers have demonstrated that the azetidine ring can be readily modified through various synthetic routes, enabling the creation of diverse pharmacophores with tailored biological activities. For instance, substituting the methylsulfanyl group with other sulfur-containing groups has been shown to significantly alter the compound's interaction with target proteins.

Moreover, the compound's ability to form hydrogen bonds due to its hydroxyl group makes it an attractive candidate for studying enzyme inhibition mechanisms. Recent experiments have revealed that 3-{2-(methylsulfanyl)phenylmethyl}azetidin-3-ol exhibits moderate inhibitory activity against several kinases, suggesting its potential role in anti-cancer drug development.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and ring-closing reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemistry of the product. For example, using a chiral auxiliary during synthesis can lead to enantiomerically pure compounds, which are highly desirable in pharmaceutical research.

Another area where this compound has shown promise is in materials science. The azetidine ring's rigidity and ability to form stable conformations make it suitable for applications in supramolecular chemistry and crystal engineering. Researchers have explored its use as a component in self-assembled monolayers and other nanostructured materials.

Looking ahead, the integration of computational chemistry tools with experimental studies is expected to provide deeper insights into the properties of 3-{2-(methylsulfanyl)phenylmethyl}azetidin-3-ol. Molecular docking studies have already begun to shed light on how this compound interacts with various biological targets at the molecular level.

In conclusion, 3-{2-(methylsulfanyl)phenylmethyl}azetidin-3-ol represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic and computational techniques, positions it as a valuable tool for future research and development efforts.